Cas no 6942-39-8 (Methyl 2-bromo-5-fluorobenzoate)

• Product Name: Methyl 2-bromo-5-fluorobenzoate
• CAS No: 6942-39-8
• MF: C₈H₆BrFO₂
• MW: 233.034445285797
• MDL: MFCD00086167
• CID: 525330
• PubChem ID: 354335543
• Update Time: 2025-08-05

Methyl 2-bromo-5-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-bromo-5-fluorobenzoate
• Benzoic acid, 2-bromo-5-fluoro-, methyl ester
• C8H6BrFO2
• 2-Bromo-5-fluorobenzoic Acid Methyl Ester
• Methyl 6-bromo-3-fluorobenzoate
• NSC 57466
• methyl-2-bromo-5-fluorobenzoate
• 2-BROMO-5-FLUORO-BENZOIC ACID METHYL ESTER
• NSC57466
• METHYL2-BROMO-5-FLUOROBENZOATE
• RARECHEM AL BF 0749
• FCMQMRAFVRTHCR-UHFFFAOYSA-N
• SBB098028
• AS03629
• LS11833
• AB03201
• TRA0028880
• RP05620
• methyl 2-bromany
• NSC-57466
• M3101
• EN300-7379359
• PS-7687
• J-521963
• 2-Bromo-5-fluoro-benzoic acid, methyl ester
• AM804239
• MFCD00086167
• A836492
• AC-28901
• DTXSID00219574
• SCHEMBL612915
• CS-W002352
• FT-0766444
• 2-Bromo-5-fluorobenzoic acid, methyl ester
• AKOS009019750
• 6942-39-8
• SY018237

• MDL： MFCD00086167
• Inchi： 1S/C8H6BrFO2/c1-12-8(11)6-4-5(10)2-3-7(6)9/h2-4H,1H3
• InChI Key： FCMQMRAFVRTHCR-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1C(=O)OC)F

Computed Properties

• Exact Mass: 231.95400
• Monoisotopic Mass: 231.95352
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 26.3

Experimental Properties

• Density: 1.577±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 247.5±25.0 ºC (760 Torr),
• Flash Point: 103.5±23.2 ºC,
• Refractive Index: 1.5350 to 1.5390
• Solubility: Very slightly soluble (0.4 g/l) (25 º C),
• PSA: 26.30000
• LogP: 2.37480

Methyl 2-bromo-5-fluorobenzoate Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on Methyl 2-bromo-5-fluorobenzoate

Methyl 2-bromo-5-fluorobenzoate (CAS No. 6942-39-8): A Comprehensive Overview

Methyl 2-bromo-5-fluorobenzoate (CAS No. 6942-39-8) is a versatile organic compound that has garnered significant attention in the fields of chemical synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique structural features, which include a bromine and a fluorine atom substituted on a benzene ring, along with a methyl ester group. These functionalities endow the molecule with a range of useful properties, making it an important intermediate in various synthetic pathways and applications.

The chemical structure of Methyl 2-bromo-5-fluorobenzoate is depicted as C₈H₆BrFO₂. The presence of the bromine and fluorine atoms imparts significant electronic and steric effects, which can influence the reactivity and selectivity of the molecule in different chemical reactions. The methyl ester group, on the other hand, provides a convenient functional handle for further derivatization and modification.

In the realm of medicinal chemistry, Methyl 2-bromo-5-fluorobenzoate has been extensively studied as a key intermediate in the synthesis of various pharmaceutical compounds. For instance, recent research has highlighted its utility in the development of novel anticancer agents. A study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent antiproliferative activity against several cancer cell lines, making them promising candidates for further drug development.

Beyond its applications in medicinal chemistry, Methyl 2-bromo-5-fluorobenzoate has also found use in materials science. The unique electronic properties of this molecule make it an attractive candidate for the synthesis of functional materials with tailored optical and electronic properties. Research in this area has shown that derivatives of this compound can be used to create advanced materials for applications such as organic photovoltaics and light-emitting diodes (LEDs).

The synthetic accessibility of Methyl 2-bromo-5-fluorobenzoate is another factor contributing to its widespread use. Several efficient synthetic routes have been developed to prepare this compound, including electrophilic bromination and fluorination reactions followed by esterification. These methods are scalable and can be adapted to produce large quantities of the compound for industrial applications.

In addition to its synthetic utility, the safety profile of Methyl 2-bromo-5-fluorobenzoate is an important consideration for its use in various applications. While it is not classified as a hazardous substance under current regulations, proper handling and storage practices are recommended to ensure workplace safety. This includes using appropriate personal protective equipment (PPE) and storing the compound in a well-ventilated area away from incompatible materials.

The environmental impact of Methyl 2-bromo-5-fluorobenzoate is another area of ongoing research. Studies have shown that while the compound itself is not highly toxic to aquatic organisms, its breakdown products may have varying environmental effects. Therefore, efforts are being made to develop more sustainable synthetic methods that minimize the formation of potentially harmful byproducts.

In conclusion, Methyl 2-bromo-5-fluorobenzoate (CAS No. 6942-39-8) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique structural features and versatile reactivity make it an invaluable intermediate in chemical synthesis, medicinal chemistry, and materials science. As research continues to uncover new applications and improve synthetic methods, this compound is likely to play an increasingly important role in advancing these fields.